Cas no 2228805-00-1 (3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228805-00-1
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 6093644
• PubChem ID: 165632596
• Update Time: 2025-10-29

3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropanoic acid
• 2228805-00-1
• EN300-1961385

• Inchi： 1S/C10H8ClF3O3/c1-17-6-3-2-5(12)9(11)8(6)10(13,14)4-7(15)16/h2-3H,4H2,1H3,(H,15,16)
• InChI Key： QDGAJPQNGCSEGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(CC(=O)O)(F)F)OC)F

Computed Properties

• Exact Mass: 268.0114063g/mol
• Monoisotopic Mass: 268.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-chloro-3-fluoro-6-methoxyphenyl)-3,3-difluoropropanoic acid

3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid: A Comprehensive Overview

3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid (CAS No. 2228805-00-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique substitution pattern, which includes a chloro group at the 2-position, a fluoro group at the 3-position, and a methoxy group at the 6-position of the phenyl ring. The propanoic acid moiety is further substituted with two fluoro groups at the 3-position, making this compound a derivative of propanoic acid with significant structural complexity.

The synthesis of 3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly important for applications in drug discovery, where precise control over molecular structure is critical.

Recent studies have highlighted the potential of 3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid as a lead compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

The pharmacokinetic properties of CAS No. 2228805-00-1 have also been extensively studied. Preclinical trials indicate that this compound has favorable absorption and bioavailability profiles, which are essential for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated using in vitro models, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxicity and enhances its therapeutic window.

In terms of applications, 3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid has shown promise in several therapeutic areas. For example, its ability to modulate ion channels has been explored in the context of neurological disorders such as epilepsy and chronic pain. Furthermore, its anti-inflammatory properties have been investigated in preclinical models of arthritis and other inflammatory conditions.

From an environmental perspective, the ecological impact of CAS No. 2228805-00-1 has been assessed through biodegradation studies. Results indicate that this compound is readily biodegradable under aerobic conditions, which aligns with current regulatory requirements for environmentally friendly chemical compounds.

In conclusion, 3-(2-Chloro-3-Fluoro-6-Methoxyphenyl)-3,3-Difluoropropanoic Acid (CAS No. 2228805-00-1) represents a cutting-edge molecule with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.